Cas no 161111-13-3 (3-Oxabicyclo[4.1.0]heptane-1-carboxylicacid, 2-oxo-, (1R,6R)-)
161111-13-3 structure
Product Name:3-Oxabicyclo[4.1.0]heptane-1-carboxylicacid, 2-oxo-, (1R,6R)-
CAS No:161111-13-3
MF:C7H8O4
MW:156.136022567749
CID:109677
PubChem ID:10351906
Update Time:2025-04-18
3-Oxabicyclo[4.1.0]heptane-1-carboxylicacid, 2-oxo-, (1R,6R)- Chemical and Physical Properties
Names and Identifiers
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- 3-Oxabicyclo[4.1.0]heptane-1-carboxylicacid, 2-oxo-, (1R,6R)-
- (1R,6R)-5-oxo-4-oxabicyclo[4.1.0]heptane-6-carboxylic acid
- 3-Oxabicyclo[4.1.0]heptane-1-carboxylicacid,2-oxo-,(1R)-(9CI)
- DTXSID30438473
- 161111-13-3
- CTK0H0833
- (1R,6R)-2-oxo-3-oxabicyclo[4.1.0]heptane-1-carboxylic acid
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- Inchi: 1S/C7H8O4/c8-5(9)7-3-4(7)1-2-11-6(7)10/h4H,1-3H2,(H,8,9)/t4-,7+/m0/s1
- InChI Key: AJXGXCPFXYERBU-MHTLYPKNSA-N
- SMILES: O1CC[C@H]2C[C@@]2(C(=O)O)C1=O
Computed Properties
- Exact Mass: 156.04225873g/mol
- Monoisotopic Mass: 156.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 63.6Ų
3-Oxabicyclo[4.1.0]heptane-1-carboxylicacid, 2-oxo-, (1R,6R)- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
161111-13-3 (3-Oxabicyclo[4.1.0]heptane-1-carboxylicacid, 2-oxo-, (1R,6R)-) Related Products
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- 10203-58-4(Diethyl isobutylmalonate)
- 1139-13-5(Diethyl 1,1-cyclohexanedicarboxylate)
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